(1,3-benzodioxol-5-ylmethyl)[2-(4-chlorophenyl)ethyl]amine

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(4-chlorophenyl)ethanamine
• InChI: InChI=1S/C16H16ClNO2/c17-14-4-1-12(2-5-14)7-8-18-10-13-3-6-15-16(9-13)20-11-19-15/h1-6,9,18H,7-8,10-11H2
• InChI Key: BHGXVBJGCVZWIY-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNCCC3=CC=C(C=C3)Cl
• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol

Description

(1,3-benzodioxol-5-ylmethyl)[2-(4-chlorophenyl)ethyl]amine, commonly known as 4-Chloroamphetamine (4-CA), is a psychoactive drug that belongs to the amphetamine class of drugs. It is a synthetic compound that has been used in scientific research to study the effects of amphetamines on the central nervous system. The purpose of

Mechanism of Action

The mechanism of action of (1,3-benzodioxol-5-ylmethyl)[2-(4-chlorophenyl)ethyl]amine involves the stimulation of the release of dopamine, serotonin, and norepinephrine in the brain. This leads to increased activity in the central nervous system, which can result in increased alertness, energy, and euphoria.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (1,3-benzodioxol-5-ylmethyl)[2-(4-chlorophenyl)ethyl]amine include increased heart rate, blood pressure, and body temperature. It can also lead to decreased appetite and increased metabolism. Prolonged use of (1,3-benzodioxol-5-ylmethyl)[2-(4-chlorophenyl)ethyl]amine can lead to tolerance and dependence, and withdrawal symptoms may occur when use is discontinued.

Advantages and Limitations for Lab Experiments

One advantage of using (1,3-benzodioxol-5-ylmethyl)[2-(4-chlorophenyl)ethyl]amine in lab experiments is that it is a synthetic compound that can be easily synthesized in the laboratory. It has also been shown to have consistent effects on the central nervous system, which makes it a reliable compound for studying the effects of amphetamines. One limitation of using (1,3-benzodioxol-5-ylmethyl)[2-(4-chlorophenyl)ethyl]amine in lab experiments is that it is a psychoactive drug that can have harmful effects on the body if not used properly.

Future Directions

For research on (1,3-benzodioxol-5-ylmethyl)[2-(4-chlorophenyl)ethyl]amine include studying its effects on different populations, such as children and the elderly. It may also be useful to study the effects of different dosages and administration methods of (1,3-benzodioxol-5-ylmethyl)[2-(4-chlorophenyl)ethyl]amine. Additionally, research could be conducted on the long-term effects of (1,3-benzodioxol-5-ylmethyl)[2-(4-chlorophenyl)ethyl]amine use on the central nervous system and the body as a whole. Finally, research could be conducted on the potential therapeutic uses of (1,3-benzodioxol-5-ylmethyl)[2-(4-chlorophenyl)ethyl]amine in the treatment of certain disorders, such as attention deficit hyperactivity disorder (ADHD) and depression.
Conclusion:
In conclusion, 4-Chloroamphetamine is a synthetic compound that has been used in scientific research to study the effects of amphetamines on the central nervous system. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on (1,3-benzodioxol-5-ylmethyl)[2-(4-chlorophenyl)ethyl]amine could provide valuable insights into the effects of amphetamines on the central nervous system and the potential therapeutic uses of (1,3-benzodioxol-5-ylmethyl)[2-(4-chlorophenyl)ethyl]amine in the treatment of certain disorders.

Scientific Research Applications

(1,3-benzodioxol-5-ylmethyl)[2-(4-chlorophenyl)ethyl]amine has been used in scientific research to study the effects of amphetamines on the central nervous system. It has been shown to increase the release of dopamine, serotonin, and norepinephrine in the brain, which can lead to increased alertness, energy, and euphoria. It has also been used to study the effects of amphetamines on learning and memory.